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Introduction
Dibutyl adipate (DBA) is a common plasticizer used to impart flexibility to polymers,

particularly polyvinyl chloride (PVC), which is widely used in the manufacturing of medical

devices. Devices such as blood bags, infusion sets, catheters, and medical tubing often contain

DBA to ensure their functionality and durability. However, as DBA is not covalently bound to the

polymer matrix, it has the potential to leach into solutions that come into contact with the

plastic, including intravenous fluids, blood products, and drug formulations. This leaching can

lead to patient exposure to DBA, raising concerns about its potential toxicological effects.

These application notes provide a comprehensive overview of the methodologies required to

study the leaching of Dibutyl adipate from medical devices. Detailed experimental protocols

for sample preparation, simulated leaching studies, and quantitative analysis using Gas

Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography

(HPLC) are provided. Furthermore, this document summarizes available data on plasticizer

leaching and discusses a potential toxicological pathway based on studies of structurally

related compounds.

Data Presentation
The following tables summarize illustrative quantitative data on the leaching of plasticizers from

medical devices. It is important to note that specific leaching data for Dibutyl adipate (DBA)
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from a wide range of medical devices is not extensively available in the public literature. Much

of the existing research has focused on the phthalate plasticizer, di(2-ethylhexyl) phthalate

(DEHP). The data presented for DEHP can serve as a reference for designing and interpreting

leaching studies for DBA, as the analytical methodologies are similar. A single data point for

DBA migration from a food packaging film is included to provide some context.

Table 1: Illustrative Leaching of Plasticizers from PVC Medical Devices

Medical
Device

Plasticizer Simulant

Incubation
Time &
Temperatur
e

Leached
Amount

Reference

Neonatal

Expiratory

Filter Set

DEHP
Ethanol/Wate

r (1:1)
60 min 54,600 µg [1]

Respiratory

Support and

Filter

DEHP
Ethanol/Wate

r (1:1)
60 min

6,560 µg

(median)
[1]

Urine

Collectors

(Newborn)

DiBP
Ethanol/Wate

r (1:1)
60 min 340 µg [1]

PVC Blood

Bag
DEHP

Bovine Calf

Serum
5 days

~3.3 mg/g of

bag material
[2]

PVC

Nasogastric

Tubes

DEHP Gastric Juice 1 week

635 to 1043

µg from 5 cm

tube

[3]

PVC

Nasogastric

Tubes

Polyadipate Gastric Juice 1 week

100 times

lower than

DEHP

[3]

PVDC

Packaging

Film

DBA
Ham

Sausage
4 months

~6.8% of

DBA in film

migrated

[4]
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Note: The data for DEHP and DiBP are provided as examples of the range of plasticizer

leaching that can be observed from medical devices. Specific studies on DBA leaching from

these devices are needed.

Experimental Protocols
Protocol for Simulated Leaching of Dibutyl Adipate from
Medical Devices
This protocol describes a generalized method for simulating the leaching of DBA from medical

devices into various solutions.

Materials:

Medical device (e.g., PVC tubing, blood bag segment, catheter) of a known surface area.

Leaching simulants:

Physiological saline (0.9% NaCl)

5% Dextrose solution

Ethanol/water mixtures (e.g., 10% or 50% v/v) to simulate lipophilic drug formulations

Artificial urine for urinary catheters

Blood plasma or a validated blood simulant for blood bags[5]

Glass vials with PTFE-lined caps

Incubator or water bath

Analytical balance

Sterile cutting tools

Procedure:
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Sample Preparation: Cut a representative portion of the medical device with a known surface

area (e.g., in cm²).

Incubation: Place the device segment into a glass vial. Add a defined volume of the pre-

warmed leaching simulant to achieve a specific surface area-to-volume ratio (e.g., 1

cm²/mL).

Leaching Conditions: Seal the vial and incubate at a controlled temperature (e.g., 37°C to

simulate physiological conditions, or elevated temperatures like 40°C or 50°C to accelerate

leaching). The incubation time should be varied to assess the kinetics of leaching (e.g., 1, 4,

24, 72 hours).[6]

Sample Collection: At each time point, carefully decant the simulant (leachate) into a clean

glass vial for analysis.

Analysis: Analyze the leachate for DBA concentration using the GC-MS or HPLC-UV

protocols detailed below.

Protocol for Quantification of Dibutyl Adipate by GC-MS
This protocol is suitable for the sensitive and specific quantification of DBA in aqueous and

semi-aqueous leachates.

Materials and Reagents:

Gas Chromatograph with Mass Spectrometric detector (GC-MS)

Capillary column (e.g., 5% phenyl-methyl silicone bonded-phase)

Helium (carrier gas)

Dibutyl adipate analytical standard

Internal standard (e.g., Benzyl benzoate)

Solvents (e.g., Dichloromethane, n-Hexane, HPLC grade)

Solid-Phase Extraction (SPE) cartridges (e.g., C18) for sample cleanup if necessary
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Glass vials and syringes

Sample Preparation (Liquid-Liquid Extraction):

To a known volume of the leachate (e.g., 10 mL), add a known amount of the internal

standard.

Add an equal volume of a suitable extraction solvent (e.g., dichloromethane or n-hexane).

Vortex vigorously for 2 minutes and allow the layers to separate.

Carefully transfer the organic layer to a clean vial.

Repeat the extraction process twice more and combine the organic extracts.

Concentrate the combined extracts under a gentle stream of nitrogen to a final volume of 1

mL.

GC-MS Conditions:

Injection Volume: 1 µL

Injector Temperature: 250°C

Oven Temperature Program:

Initial temperature: 60°C, hold for 1 minute

Ramp: 10°C/min to 280°C, hold for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1 mL/min

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Impact (EI) at 70 eV
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Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for DBA (e.g., m/z

129, 185, 258) and the internal standard.

Quantification: Create a calibration curve using standard solutions of DBA of known

concentrations. The concentration of DBA in the samples is determined by comparing the peak

area ratio of DBA to the internal standard against the calibration curve.

Protocol for Quantification of Dibutyl Adipate by HPLC-
UV
This protocol provides an alternative method for the quantification of DBA, particularly useful for

samples with higher concentrations or when MS detection is not available.

Materials and Reagents:

High-Performance Liquid Chromatograph with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile phase: Acetonitrile and water (HPLC grade)

Dibutyl adipate analytical standard

Sample filters (0.45 µm)

Sample Preparation:

For aqueous leachates, they can often be directly injected after filtration through a 0.45 µm

filter.

For leachates containing ethanol or other organic solvents, dilution with the mobile phase

may be necessary.

If extraction is required, follow the liquid-liquid extraction procedure outlined in the GC-MS

protocol and reconstitute the dried extract in the mobile phase.

HPLC-UV Conditions:
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Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 75:25 v/v).

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 30°C

UV Detection Wavelength: 230 nm[7]

Quantification: Construct a calibration curve by injecting standard solutions of DBA with known

concentrations. The concentration of DBA in the samples is determined by comparing the peak

area to the calibration curve.

Mandatory Visualization
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Experimental Workflow for DBA Leaching Studies
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Caption: Workflow for studying Dibutyl adipate leaching from medical devices.
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Potential Signaling Pathway of Adipate Plasticizer Exposure

Affected Signaling Pathways

Dibutyl Adipate (DBA)
(or related adipates)

PPARγ Receptor
(in Hepatocytes)

Binds to
Ligand-Binding Domain

Altered Gene Expression

Activates

Disruption of
Lipid Metabolism

Phospholipase D
Signaling

PI3K/Akt
Signaling

EGFR
Signaling

Increased Intracellular
Lipid Content

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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